
2-(Piperidin-4-yl)acetonitrile: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Piperidin-4-yl)acetonitrile

Cat. No.: B1311751 Get Quote

CAS Number: 202002-66-2

This technical guide provides a comprehensive overview of 2-(Piperidin-4-yl)acetonitrile, a

heterocyclic compound with potential applications in research and drug development. The

information presented is intended for researchers, scientists, and professionals in the field of

medicinal chemistry and pharmacology.

Chemical and Physical Properties
2-(Piperidin-4-yl)acetonitrile is a derivative of piperidine, a common scaffold in many

biologically active compounds. While specific experimental data for some physical properties

are not readily available in the public domain, the fundamental chemical properties are well-

established.

Table 1: Chemical and Physical Properties of 2-(Piperidin-4-yl)acetonitrile
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Property Value Source

CAS Number 202002-66-2 [1]

Molecular Formula C₇H₁₂N₂ [1]

Molecular Weight 124.19 g/mol [1]

IUPAC Name 2-(piperidin-4-yl)acetonitrile [2]

Physical Form Liquid [2]

Purity Typically available at ≥95% [2]

Storage Conditions Store under inert gas [2]

Synthesis and Characterization
A detailed, publicly available experimental protocol for the direct synthesis of 2-(Piperidin-4-
yl)acetonitrile is limited. However, a plausible synthetic route can be conceptualized based on

established organic chemistry principles and published syntheses of related piperidine

derivatives. A potential synthetic workflow is outlined below.
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Starting Materials

Intermediate Synthesis

Final Product Synthesis

4-chloropyridine

ethyl 2-cyano-2-(pyridin-4-yl)acetate

1. Nucleophilic substitution

ethyl cyanoacetate

2-(pyridin-4-yl)acetonitrile

2. Decarboxylation

2-(Piperidin-4-yl)acetonitrile

3. Catalytic Hydrogenation
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Inhibition
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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